Cas no 2105533-94-4 (methyl 5-(1H-imidazol-4-yl)thiophene-2-carboxylate)

• Product Name: methyl 5-(1H-imidazol-4-yl)thiophene-2-carboxylate
• CAS No: 2105533-94-4
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 5921572
• PubChem ID: 165627316
• Update Time: 2025-10-30

methyl 5-(1H-imidazol-4-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1H-imidazol-4-yl)thiophene-2-carboxylate
• EN300-1786373
• 2105533-94-4

• Inchi： 1S/C9H8N2O2S/c1-13-9(12)8-3-2-7(14-8)6-4-10-5-11-6/h2-5H,1H3,(H,10,11)
• InChI Key： OQYVIIWYUQMAPP-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1C1=CN=CN1

Computed Properties

• Exact Mass: 208.03064868g/mol
• Monoisotopic Mass: 208.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.2Ų

Additional information on methyl 5-(1H-imidazol-4-yl)thiophene-2-carboxylate

Methyl 5-(1H-imidazol-4-yl)thiophene-2-carboxylate (CAS No. 2105533-94-4): A Comprehensive Overview

Methyl 5-(1H-imidazol-4-yl)thiophene-2-carboxylate, identified by its CAS number 2105533-94-4, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the class of heterocyclic organic molecules, characterized by its intricate structural framework that combines a thiophene ring with an imidazole moiety. The structural arrangement of these components imparts unique chemical properties, making it a valuable candidate for various applications in medicinal chemistry and material science.

The< strong>methyl 5-(1H-imidazol-4-yl)thiophene-2-carboxylate molecule exhibits a distinct electronic distribution due to the conjugation between the thiophene and imidazole rings. This conjugation system is pivotal in determining its reactivity and interaction with biological targets. The presence of the carboxylate group at the 2-position of the thiophene ring enhances its solubility in polar solvents, facilitating its use in solution-phase reactions and biological assays.

Recent advancements in pharmaceutical research have highlighted the potential of< strong>Methyl 5-(1H-imidazol-4-yl)thiophene-2-carboxylate as a key intermediate in the synthesis of novel therapeutic agents. Its structural features make it an attractive scaffold for designing molecules with specific biological activities. For instance, studies have demonstrated its utility in developing compounds that exhibit inhibitory effects on various enzymes and receptors involved in metabolic disorders and inflammatory diseases.

In the context of drug discovery, the< strong>CAS No. 2105533-94-4 compound has been investigated for its role in modulating pathways relevant to cancer biology. The imidazole ring, a common motif in many bioactive molecules, has been shown to interact with specific protein targets, leading to potent pharmacological effects. Researchers have leveraged this property to design derivatives of< strong>methyl 5-(1H-imidazol-4-yl)thiophene-2-carboxylate that exhibit promising anticancer activity in preclinical models.

The synthesis of< strong>Methyl 5-(1H-imidazol-4-yl)thiophene-2-carboxylate involves multi-step organic transformations, requiring precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include cyclization reactions, nucleophilic substitutions, and esterification processes. The development of efficient synthetic methodologies is crucial for scaling up production and ensuring the availability of this compound for further research and commercial applications.

From a computational chemistry perspective, the< strong>methyl 5-(1H-imidazol-4-yl)thiophene-2-carboxylate molecule has been subjected to extensive molecular modeling studies. These studies aim to elucidate its binding interactions with biological targets at an atomic level, providing insights into its mechanism of action. Advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations have been employed to predict the pharmacokinetic properties and potential side effects of derivatives based on this scaffold.

The versatility of< strong>CAS No. 2105533-94-4 extends beyond pharmaceutical applications. In material science, this compound has been explored for its potential use in organic electronics, particularly as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. The conjugated system of the thiophene and imidazole rings contributes to its ability to absorb and emit light efficiently, making it suitable for optoelectronic applications.

In summary, methyl 5-(1H-imidazol-4-yl)thiophene-2-carboxylate (CAS No. 2105533-94-4) is a multifaceted compound with significant implications in pharmaceutical research and material science. Its unique structural features enable diverse applications, from drug development to advanced technological innovations. As research continues to uncover new possibilities for this compound, its importance in scientific endeavors is likely to grow further.